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Compound of Interest

Compound Name: Cy3 hydrazide

Cat. No.: B15554966 Get Quote

Introduction

Cy3 hydrazide is a fluorescent dye belonging to the cyanine family, recognized for its bright

orange-red fluorescence.[1][2] It is functionalized with a hydrazide group, which makes it a

highly specific reagent for the covalent labeling of molecules containing carbonyl groups, such

as aldehydes and ketones.[3][4][5] This reactivity is widely exploited in biological research for

labeling glycoproteins, carbohydrates, and proteins that have undergone oxidative stress or

deamination.[4][5][6] The dye's spectral properties are compatible with standard fluorescence

instrumentation, making it a versatile tool for fluorescence imaging, flow cytometry, and other

fluorescence-based analytical techniques.[1][6]

Core Spectroscopic Properties
The photophysical characteristics of Cy3 hydrazide are critical for designing experiments and

selecting appropriate instrumentation. The dye exhibits a high molar extinction coefficient and a

good quantum yield, contributing to its bright fluorescent signal. Key quantitative data are

summarized below.
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Property Value Reference(s)

Excitation Maximum (λex) ~555 nm [3][4][5][7]

Emission Maximum (λem) ~570 nm [2][4][5][7]

Molar Extinction Coefficient (ε) 150,000 cm⁻¹M⁻¹ [4][5]

Fluorescence Quantum Yield

(Φ)
0.31 [4][5]

Recommended Laser Line 532 nm or 556 nm [2][8]

Common Filter Set TRITC (tetramethylrhodamine) [2]

Note: For applications requiring higher aqueous solubility, a sulfonated version, sulfo-Cyanine3

hydrazide, is available. It has slightly different spectral properties, with an excitation maximum

at ~548 nm, an emission maximum at ~563 nm, a molar extinction coefficient of 162,000

cm⁻¹M⁻¹, and a quantum yield of 0.1.[9]

Reaction Mechanism
Cy3 hydrazide labels target molecules through a reaction between its hydrazide moiety and a

carbonyl group (aldehyde or ketone) on the target. This condensation reaction forms a stable

covalent hydrazone bond.

Cy3-NH-NH₂

(Cy3 Hydrazide)

R-C(=O)-R'
(Aldehyde/Ketone)

Cy3-NH-N=C(R)-R'
(Cy3 Hydrazone)

+

H₂O
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Caption: Reaction of Cy3 hydrazide with a carbonyl group to form a stable hydrazone linkage.

Experimental Protocols
A primary application of Cy3 hydrazide is the labeling of glycoproteins. This process typically

involves two main stages: the oxidation of sugar moieties to generate aldehydes, followed by

conjugation with the dye.

Protocol: Labeling of Glycoproteins (e.g., Antibodies)
This protocol is adapted for labeling glycoproteins that contain vicinal diol groups within their

sugar residues.[10]

Part 1: Generation of Aldehyde Groups via Periodate Oxidation

Reagent Preparation: Prepare a fresh 20 mM solution of sodium meta-periodate (NaIO₄) in

0.1 M sodium acetate buffer (pH 5.5).

Protein Solution: Prepare a 5 mg/mL solution of the glycoprotein (e.g., antibody) in 0.1 M

sodium acetate buffer (pH 5.5).

Oxidation Reaction: Mix equal volumes of the protein solution and the periodate solution

(e.g., 1 mL of each). Incubate the mixture for 5 minutes at room temperature, protected from

light. The periodate cleaves the vicinal diols on the sugar residues to create reactive

aldehyde groups.[10]

Purification: Immediately after incubation, remove excess periodate by desalting or dialysis

against 0.1 M sodium acetate (pH 5.5). This step is crucial to prevent interference with the

subsequent labeling reaction.

Part 2: Labeling with Cy3 Hydrazide

Dye Preparation: Prepare a 50 mM stock solution of Cy3 hydrazide in anhydrous dimethyl

sulfoxide (DMSO).

Labeling Reaction: Add the Cy3 hydrazide solution to the purified, oxidized protein solution.

A typical molar ratio might involve adding 200 µL of the 50 mM hydrazide solution to 2 mL of

the protein solution.[10] Incubate for 2 hours at room temperature, protected from light.
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Final Purification: Purify the Cy3-labeled glycoprotein from unreacted dye using gel filtration

(e.g., Sephadex G-25 column) or dialysis. The labeled protein is now ready for use in

downstream applications.

Prepare Glycoprotein
(5 mg/mL in pH 5.5 buffer)

Add Sodium Periodate
Incubate 5 min @ RT

1. Oxidation

Purify Oxidized Protein
(Dialysis or Desalting)

2. Quench/Purify

Add Cy3 Hydrazide
Incubate 2h @ RT

3. Labeling

Purify Labeled Conjugate
(Gel Filtration)

4. Final Purification

Cy3-Labeled Glycoprotein
(Ready for use)

Click to download full resolution via product page

Caption: Workflow for labeling glycoproteins using Cy3 hydrazide after periodate oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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